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Compound of Interest

Compound Name:
1,1,3,3-Tetramethyl-1,3-

divinyldisilazane

Cat. No.: B1329466 Get Quote

An In-depth Technical Guide to 1,1,3,3-Tetramethyl-1,3-divinyldisilazane

This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,1,3,3-Tetramethyl-1,3-divinyldisilazane, a versatile organosilicon compound.

The information is tailored for researchers, scientists, and professionals in drug development

and material science.

Core Molecular Information
1,1,3,3-Tetramethyl-1,3-divinyldisilazane is a silazane compound recognized for its utility in a

range of chemical applications. Its fundamental molecular properties are summarized below.

Molecular Formula and Weight
The chemical formula for 1,1,3,3-Tetramethyl-1,3-divinyldisilazane is C8H19NSi2.[1][2] Its

molecular weight is approximately 185.42 g/mol .[1][2][3] Another source lists the molecular

weight as 185.41 g/mol .[4]

Physicochemical Properties
A compilation of the key physicochemical properties of 1,1,3,3-Tetramethyl-1,3-
divinyldisilazane is presented in the following table for straightforward reference and

comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1329466?utm_src=pdf-interest
https://www.benchchem.com/product/b1329466?utm_src=pdf-body
https://www.benchchem.com/product/b1329466?utm_src=pdf-body
https://www.benchchem.com/product/b1329466?utm_src=pdf-body
https://www.benchchem.com/product/b1329466?utm_src=pdf-body
https://www.gelest.com/product/SID4612.0/
https://www.chemimpex.com/products/40569
https://www.gelest.com/product/SID4612.0/
https://www.chemimpex.com/products/40569
https://www.tcichemicals.com/BE/en/p/D1769
https://m.chemicalbook.com/ProductChemicalPropertiesCB4105789_EN.htm
https://www.benchchem.com/product/b1329466?utm_src=pdf-body
https://www.benchchem.com/product/b1329466?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C8H19NSi2[1][2]

Molecular Weight 185.42 g/mol [1][2][3]

CAS Number 7691-02-3[1][2]

Appearance Colorless liquid[2]

Density 0.819 g/mL[1]

Boiling Point 160-161 °C[1]

Flash Point 34 °C[1]

Refractive Index 1.4405 @ 20°C[1]

Purity ≥ 97%[1][2]

Applications and Functional Relationships
1,1,3,3-Tetramethyl-1,3-divinyldisilazane serves as a crucial component in various industrial

and research applications. Its utility stems from its unique chemical structure, featuring reactive

vinyl groups and a silazane backbone. This structure allows it to act as an effective coupling

agent and a precursor in the synthesis of advanced materials.

The following diagram illustrates the key application pathways for this compound.
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1,1,3,3-Tetramethyl-1,3-divinyldisilazane
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Applications of 1,1,3,3-Tetramethyl-1,3-divinyldisilazane

Experimental Applications
While detailed experimental protocols are proprietary to specific research and industrial

processes, the primary applications of 1,1,3,3-Tetramethyl-1,3-divinyldisilazane are well-

documented.

Surface Modification: It is utilized for the silylation of glass capillary columns, a process that

modifies the surface properties of the glass.[1]

Adhesion Promotion: The compound acts as an adhesion promoter, particularly for negative

photoresists.
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Polymer Chemistry: It is a key intermediate in the synthesis of silicone polymers and can be

copolymerized with ethylene.[1][2] Its dual vinyl groups enhance its reactivity, making it

suitable for creating polymer matrices.[2]

Coupling Agent: It facilitates improved adhesion between organic and inorganic materials,

finding use in coatings, sealants, and adhesives.[2]

Advanced Materials: In research and development, it is employed in the synthesis of

functionalized polymers and composites.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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